Cas no 1248322-88-4 (ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate)

• Product Name: ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate
• CAS No: 1248322-88-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6483643
• PubChem ID: 61923365
• Update Time: 2025-05-20

ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate
• 1H-Pyrazole-1-pentanoic acid, α-amino-α-methyl-, ethyl ester

• Inchi： 1S/C11H19N3O2/c1-3-16-10(15)11(2,12)6-4-8-14-9-5-7-13-14/h5,7,9H,3-4,6,8,12H2,1-2H3
• InChI Key： CFGBIMWATQUGKM-UHFFFAOYSA-N
• SMILES： C(N)(C)(CCCN1N=CC=C1)C(=O)OCC

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 328.6±32.0 °C(Predicted)
• pka: 7.88±0.25(Predicted)

Additional information on ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate

Ethyl 2-Amino-2-Methyl-5-(1H-Pyrazol-1-Yl)Pentanoate: A Comprehensive Overview

Ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate, with the CAS number 1248322-88-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pentanoate backbone with an ethyl ester group, an amino group, a methyl group, and a pyrazole ring. The combination of these functional groups makes it a versatile compound with diverse chemical properties.

The pyrazole ring in ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate is a key structural element that contributes to its reactivity and biological activity. Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various chemical reactions. This makes the compound suitable for use in medicinal chemistry, where such properties are often exploited to design bioactive molecules. Recent studies have highlighted the potential of pyrazole-containing compounds as inhibitors of certain enzymes and receptors, making them promising candidates for therapeutic agents.

One of the most notable aspects of ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate is its amino group. The presence of an amino group introduces basicity to the molecule, which can influence its solubility, stability, and interaction with biological systems. This feature is particularly advantageous in drug design, where the ability to form salts or coordinate with metal ions can enhance bioavailability and efficacy. Furthermore, the methyl group attached to the amino moiety adds steric bulk, which can modulate the compound's pharmacokinetic properties.

The ester group (ethyl ester) in this compound plays a crucial role in determining its physical and chemical properties. Esters are commonly used in pharmaceuticals due to their ability to improve drug absorption and reduce toxicity. The ethyl ester in ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate not only enhances solubility but also serves as a protective group during synthesis. This makes the compound easier to handle and process in laboratory settings.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-yl)pentanoate. One such method involves the condensation of aldehydes or ketones with hydrazines or amidines, followed by cyclization to form the pyrazole ring. These methods are not only cost-effective but also environmentally friendly, aligning with the growing emphasis on green chemistry practices.

In terms of applications, ethyl 2-amino-2-methyl-5-(1H-pyrazol-1-y l)pentanoate has shown promise in several areas. For instance, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drugs. Its ability to inhibit cyclooxygenase (COX) enzymes makes it a candidate for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, studies have demonstrated its potential as an anti-proliferative agent against various cancer cell lines.

The pyrazole moiety in this compound also contributes to its antioxidant properties. Antioxidants are essential in preventing oxidative stress, which is implicated in numerous diseases such as cardiovascular disorders and neurodegenerative diseases. Ethyl 2-amino-2-methyl -5-(1H-pyrazol -1 - yl ) pentanoate has been shown to scavenge free radicals effectively, making it a potential candidate for use in antioxidant therapies.

Another area where ethyl 2-amino - methyl - yl ) pentanoate has shown potential is in the field of materials science. Its unique structure allows it to serve as a building block for more complex molecules with tailored properties. For example, it can be used as a precursor for polymers or surfactants due to its amphiphilic nature.

Despite its numerous advantages, ethyl 2-amino - methyl - yl ) pentanoate also presents some challenges. For instance, its stability under certain conditions needs to be carefully evaluated before it can be used in large-scale applications. Additionally, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, ethyl 2-amino - methyl - yl ) pentanoate is a multifaceted compound with significant potential in various fields due to its unique structural features and chemical properties. Ongoing research continues to uncover new applications and insights into this compound's behavior at both molecular and macroscopic levels.